[2,4-Bis(trichloromethyl)-2H,4H-1,3-benzodioxin-6-yl]methanol

• CAS No.: 61719-64-0
• Molecular Formula: C11H8Cl6O3
• Molecular Weight: 400.9 g/mol
• IUPAC Name: [2,4-bis(trichloromethyl)-4H-1,3-benzodioxin-6-yl]methanol
• InChI: InChI=1S/C11H8Cl6O3/c12-10(13,14)8-6-3-5(4-18)1-2-7(6)19-9(20-8)11(15,16)17/h1-3,8-9,18H,4H2
• InChI Key: JOVZQJYFFWCMJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1CO)C(OC(O2)C(Cl)(Cl)Cl)C(Cl)(Cl)Cl

Description

[2,4-Bis(trichloromethyl)-2H,4H-1,3-benzodioxin-6-yl]methanol is a useful research compound. Its molecular formula is C11H8Cl6O3 and its molecular weight is 400.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of ethyl 2,4-bis(trichloromethyl)benzo[1,3]dioxin-6-carboxylate (2.0 g.) in anhydrous ether (25 ml.) was added at room temperature during 20 minutes to a suspension of lithium aluminium hydride (0.2 g.) in anhydrous ether (25 ml.). The mixture was stirred for 1 hour, then ethyl acetate (5 ml.) was added, followed by water (10 ml.). The mixture was filtered, and the ether layer of the filtrate was separated. The aqueous phase was extracted with ether (3×10 ml.), the combined extracts were dried, and the solvent was evaporated. The residue was crystallised from ethanol to give 6-hydroxymethyl-2,4-bis(trichloromethyl)benzo[1,3]dioxin, m.p. 134°-136° C.